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Abstract
2-bromo-6(5H)-phenanthridinone is a key heterocyclic compound built upon the privileged

phenanthridinone scaffold. This structural motif is integral to numerous biologically active

molecules and natural alkaloids. The introduction of a bromine atom at the 2-position provides

a versatile synthetic handle for further molecular elaboration, significantly influencing the

compound's electronic properties, reactivity, and biological activity. This document provides a

comprehensive overview of the known physical and chemical properties of 2-bromo-6(5H)-

phenanthridinone, detailed synthetic protocols, and its current applications in medicinal

chemistry, with a primary focus on its role as a precursor for potent enzyme inhibitors.

Introduction: The Significance of the
Phenanthridinone Core
Phenanthridinones are a class of tricyclic nitrogen-containing heterocyclic compounds. This

scaffold is frequently found in biologically active molecules, earning it the designation of a

"privileged structure" in medicinal chemistry.[1] Derivatives of phenanthridinone have

demonstrated a wide array of pharmacological activities, including anticancer, antiviral, and

anti-inflammatory properties.[2]
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One of the most significant applications for this class of compounds is the inhibition of

poly(ADP-ribose) polymerase (PARP), a family of enzymes essential for DNA repair.[1][3] By

inhibiting PARP, these compounds can induce synthetic lethality in cancer cells with deficient

DNA repair mechanisms, such as those with BRCA mutations, making them a cornerstone of

targeted cancer therapies.[1]

The subject of this guide, 2-bromo-6(5H)-phenanthridinone, is a crucial intermediate in the

development of novel therapeutics. The bromine substituent not only modulates the molecule's

pharmacokinetic properties but also serves as a reactive site for constructing more complex

derivatives through cross-coupling reactions.[1]

Physical and Chemical Properties
Quantitative data for 2-bromo-6(5H)-phenanthridinone is limited in publicly available literature.

However, data for the parent compound, 6(5H)-phenanthridinone, provides a useful baseline

for its physical characteristics.

Table 1: Physical and Chemical Identifiers of 2-bromo-6(5H)-phenanthridinone

Property Value Source

CAS Number 27353-48-6 [1][4]

Molecular Formula C₁₃H₈BrNO [4][5]

Molecular Weight 274.11 g/mol [1]

InChI Key
OJWSCRAZKRSYIB-

UHFFFAOYSA-N
[1]

Table 2: Physical Properties of the Parent Compound, 6(5H)-phenanthridinone (CAS: 1015-89-

0)
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Property Value Source

Appearance
White to pale brown crystalline

powder
[6][7]

Melting Point 290-292 °C [8][9][10]

Solubility
Soluble in DMSO; Insoluble in

water
[6][8][9]

UV max (λmax) 338 nm (in Ethanol) [9]

Boiling Point 435 °C (Predicted) [9][11]

Density 1.230 g/cm³ (Predicted) [9]

Synthesis and Experimental Protocols
The synthesis of the phenanthridinone skeleton is well-documented, with several efficient

methods available. The most common strategies involve the intramolecular cyclization of N-

substituted 2-bromobenzamides.

Weak Base-Promoted Intramolecular Lactamization
A straightforward and high-yielding method involves the cyclization of an N-aryl-2-

bromobenzamide precursor promoted by a weak base.[1]

Experimental Protocol:

Reactants: N-(aryl)-2-bromobenzamide, Potassium Carbonate (K₂CO₃), Dimethylformamide

(DMF).

Procedure:

Dissolve the N-(aryl)-2-bromobenzamide substrate in DMF.

Add an excess of potassium carbonate (K₂CO₃) to the solution.

Heat the reaction mixture under conventional heating. Reaction progress can be

monitored by Thin Layer Chromatography (TLC).
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Upon completion, the reaction is cooled to room temperature and quenched with water.

The resulting precipitate is collected by filtration, washed, and dried to yield the

phenanthridinone product.

Microwave-Assisted Synthesis
To significantly reduce reaction times and improve efficiency, the weak base-promoted

lactamization can be performed under microwave irradiation.[1]

Experimental Protocol:

Reactants: N-phenyl-2-bromobenzamide, Potassium Carbonate (K₂CO₃),

Dimethylformamide (DMF).

Procedure:

Combine N-phenyl-2-bromobenzamide and K₂CO₃ in a microwave-safe reaction vessel.

Add DMF as the solvent.

Seal the vessel and place it in a microwave reactor.

Irradiate the mixture at a constant temperature of 150°C for approximately 2 hours.[1]

After cooling, the product is isolated using standard workup procedures as described in

section 3.1.

Palladium-Catalyzed Annulation
More advanced methods utilize palladium catalysts to construct the phenanthridinone skeleton

via C-C bond formation. These reactions often involve the coupling of N-substituted 2-

bromobenzamides with 2-bromobenzoic acids or similar aryl partners.[12][13] This strategy

allows for the assembly of a wide range of functionalized phenanthridinones.[13]

Experimental Protocol (General Example):
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Reactants: N-substituted 2-bromobenzamide, 2-bromobenzoic acid, Palladium catalyst (e.g.,

Pd(OAc)₂), a suitable ligand (e.g., a phosphine ligand), a base (e.g., K₂CO₃), and a high-

boiling point solvent (e.g., DMAc).

Procedure:

To an oven-dried, sealed tube, add the 2-bromobenzamide, 2-bromobenzoic acid,

palladium catalyst, ligand, and base.

Evacuate and backfill the tube with an inert gas (e.g., Argon or Nitrogen).

Add the degassed solvent via syringe.

Heat the reaction mixture at an elevated temperature (e.g., 100-140 °C) for 12-24 hours.

Monitor the reaction by TLC or LC-MS.

Upon completion, cool the mixture, dilute with a suitable organic solvent, and wash with

water and brine.

The organic layer is dried, concentrated, and the crude product is purified by column

chromatography.

General synthetic strategies for the phenanthridinone core.

Biological Activity and Mechanism of Action
While direct biological studies on 2-bromo-6(5H)-phenanthridinone are not extensively

published, the phenanthridinone class is renowned for its activity as PARP inhibitors.[1] The 2-

bromo derivative is a valuable precursor for synthesizing more potent and selective PARP

inhibitors.[1]

Role as a PARP Inhibitor Precursor
PARP-1 is an enzyme that detects single-strand DNA breaks. Upon binding to damaged DNA,

it synthesizes poly(ADP-ribose) chains that act as a scaffold to recruit other DNA repair

proteins.[1] In tumors with defects in other repair pathways (like homologous recombination),
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inhibiting PARP-1 leads to the accumulation of irreparable DNA damage and subsequent cell

death.

The bromine atom on the phenanthridinone scaffold provides a reactive site for medicinal

chemists to introduce other functional groups through reactions like Suzuki or Buchwald-

Hartwig couplings. This allows for the fine-tuning of the molecule's properties to enhance its

binding affinity and selectivity for the PARP enzyme active site.

Simplified signaling pathway of PARP-1 in DNA repair and its inhibition.

Other Potential Applications
Beyond its role in oncology, 2-bromo-6(5H)-phenanthridinone and its derivatives are being

explored for other therapeutic applications:

Immunomodulation: Preliminary studies suggest that the compound may possess

immunomodulatory properties, indicating potential use in autoimmune diseases.[1]

Hormonal Therapies: It serves as a key intermediate in synthesizing antagonists for the

progesterone receptor.[1]

Antitubercular Activity: Structurally related compounds have shown promise as antitubercular

agents.[1]

Conclusion
2-bromo-6(5H)-phenanthridinone is a compound of significant interest to the scientific and drug

development communities. Its robust synthetic accessibility combined with the versatility of the

bromine substituent makes it an invaluable building block for creating novel, high-value

molecules. Its primary application as a precursor for PARP inhibitors places it at the forefront of

targeted cancer therapy research. Further investigation into its synthesis, reactivity, and the

biological activity of its derivatives will undoubtedly continue to yield new therapeutic

opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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